Cas no 1851815-48-9 (Furan, 2-bromo-5-(3-bromopropyl)-)

• Product Name: Furan, 2-bromo-5-(3-bromopropyl)-
• CAS No: 1851815-48-9
• MF: C₇H₈Br₂O
• MW: 267.945820808411
• CID: 5284382
• Update Time: 2025-06-07

Furan, 2-bromo-5-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-bromo-5-(3-bromopropyl)-

• Inchi： 1S/C7H8Br2O/c8-5-1-2-6-3-4-7(9)10-6/h3-4H,1-2,5H2
• InChI Key： VYAXWQWANFBCPN-UHFFFAOYSA-N
• SMILES： O1C(CCCBr)=CC=C1Br

Additional information on Furan, 2-bromo-5-(3-bromopropyl)-

Chemical Profile of Furan, 2-bromo-5-(3-bromopropyl) and Its CAS No. 1851815-48-9

Furan, 2-bromo-5-(3-bromopropyl) is a brominated furan derivative with the molecular formula C₇H₇Br₃O. This compound, identified by its CAS number 1851815-48-9, has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its versatile structural framework and potential applications in drug development. The presence of multiple bromine substituents enhances its reactivity, making it a valuable intermediate in constructing complex molecular architectures.

The synthesis of Furan, 2-bromo-5-(3-bromopropyl) typically involves the bromination of furan derivatives followed by selective alkylation. The compound’s unique structure, featuring a furan ring substituted at the 2-position with a bromine atom and at the 5-position with a 3-bromopropyl group, provides a rich scaffold for further functionalization. This makes it particularly useful in the preparation of bioactive molecules, including potential pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological properties of brominated furans. These compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The bromine atoms in Furan, 2-bromo-5-(3-bromopropyl) not only facilitate further chemical modifications but also contribute to the compound’s binding affinity to biological targets. This has led to several studies investigating its potential as a lead compound in drug discovery.

One notable area of research involves the use of Furan, 2-bromo-5-(3-bromopropyl) in the development of antiviral agents. Furan derivatives have been recognized for their ability to interact with viral enzymes and inhibit replication. The structural features of this compound make it a candidate for designing inhibitors targeting specific viral proteases or polymerases. Preliminary studies have suggested that modifications at the bromine positions can fine-tune the pharmacokinetic properties of these derivatives, enhancing their efficacy.

Another promising application lies in its use as an intermediate in anticancer drug synthesis. Brominated furans have demonstrated cytotoxic effects against various cancer cell lines by interfering with key cellular pathways involved in proliferation and survival. The reactivity of Furan, 2-bromo-5-(3-bromopropyl) allows for the introduction of additional functional groups that can improve drug solubility and target specificity. Researchers are exploring its potential as a precursor for novel chemotherapeutic agents that exhibit reduced toxicity compared to traditional chemotherapies.

The compound’s utility extends beyond pharmaceuticals into materials science. For instance, brominated furans can be incorporated into polymers to enhance their thermal stability and flame retardancy properties. The presence of bromine atoms acts as a char-forming agent during combustion, reducing smoke production and improving fire safety. This application is particularly relevant in developing environmentally friendly materials for construction and electronics.

From a synthetic chemistry perspective, Furan, 2-bromo-5-(3-bromopropyl) serves as a versatile building block for constructing more complex heterocyclic compounds. Its reactivity allows for nucleophilic substitution reactions at both bromine positions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. This flexibility has been exploited in generating libraries of compounds for high-throughput screening (HTS) to identify novel bioactive molecules.

The growing interest in Furan, 2-bromo-5-(3-bromopropyl) has also spurred advancements in synthetic methodologies tailored to its specific reactivity profile. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents efficiently while maintaining regioselectivity. These advances have not only streamlined the synthesis process but also opened new avenues for structural diversification.

In conclusion, Furan, 2-bromo-5-(3-bromopropyl) (CAS No. 1851815-48-9) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers engaged in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, its importance is expected to grow further within the scientific community.